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Compound of Interest

Compound Name: Aluminum silicon

Cat. No.: B181236

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
the modification of eutectic silicon in aluminum-silicon (Al-Si) alloys using strontium (Sr).

Troubleshooting Guide

This section addresses specific issues that may arise during the strontium modification
process.
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. Suggested
Problem ID Issue Possible Causes .
Solutions
) o - Optimize strontium
Strontium modification -
addition to the lowest
can alter the _
S effective level
solidification pattern, ]
) ) (typically 60-120 ppm
leading to dispersed ]
) ) for good quality
microporosity.[1][2][3]
) ] melts).[5] - Ensure
[4] High strontium )
) proper degassing of
levels can increase
) ) the melt before
MOD-001 Increased Porosity the formation of _ -~
) ) strontium addition. -
strontium oxides, ]
] Control the cooling
which act as pore )
) ) rate; slower cooling
nucleation sites.[2][5]
) can exacerbate
Strontium can ] o
) ] porosity.[5] - Maintain
increase the dissolved )
) melt cleanliness to
hydrogen content in o S
minimize oxide film
the melt.[6] )
entrainment.[4]
MOD-002 Incomplete or Faded The modifying effect - Add strontium as

Modification

of strontium can
diminish over time due
to oxidation ("fading").
[71[8][9] Holding the
melt at high
temperatures for
extended periods
accelerates fading.[7]
Interaction with other
elements, such as
phosphorus,
antimony, or bismuth,
can neutralize the
modifying effect of
strontium.[10]
Interaction with boron

from grain refiners can

close to the casting
time as possible. - If
holding is necessary,
monitor the strontium
level and make
additions to
compensate for
fading. The fading rate
for Sr is slower than
for Na.[7] - Avoid
using fluxes that
contain oxidizing
compounds, as they
can accelerate
strontium loss.[9] -
Check the raw

materials for tramp
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form compounds like
SrB6, reducing the
effectiveness of both.
[11]

elements like Sb and
Bi.[10] A Sr/(Sb+Bi)
ratio greater than
approximately 0.42 is
needed for
modification.[10] -
When using boron-
containing grain
refiners, a Sr/B ratio
exceeding 0.4 is
required to achieve

modification.[11]

Excessive strontium
addition (typically
>200 ppm or 0.02%)
canlead to a
coarsening of the
silicon structure,

which can negatively

- Reduce the amount
of strontium added to
the melt. The optimal
level for A356 alloy is
around 120 ppm.[5] -

Use thermal analysis

MOD-003 Overmodification ) ) to monitor the eutectic
impact mechanical S
) solidification
properties.[5] At very
_ temperature;
high levels o
, overmodification can
(approaching 0.2%), )
) ] sometimes be
intermetallic phases
) ) detected by changes
like Al2Si2Sr can ) )
in the cooling curve.
form.[5]
MOD-004 Inconsistent The presence of iron- - Control the iron

Mechanical Properties

based intermetallics
can negatively affect
strontium modification,
leading to coarser
silicon particles
locally.[12] Casting
defects like bifilms can
reduce the beneficial
effects of strontium

modification on impact

content in the alloy.
Strontium addition can
help to modify the
morphology of -
Al5FeSi needles at
higher concentrations.
[13] - Implement
proper melt handling
and pouring

techniques to avoid
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energy.[12] The the entrainment of
effectiveness of oxide films. - Be
strontium can be aware of the alloy
influenced by the composition; the
presence of other interaction between

alloying elements like strontium and other
magnesium.[12] elements can be

complex.[12]

Frequently Asked Questions (FAQs)

1. What is the primary purpose of adding strontium to eutectic Al-Si alloys?

The addition of small amounts of strontium transforms the morphology of the eutectic silicon
phase from coarse, acicular (needle-like) plates to a fine, fibrous network.[10][14] This
modification significantly improves the mechanical properties of the alloy, particularly ductility,
toughness, and tensile strength, by reducing stress concentrations at the sharp edges of the
silicon plates.[15][16]

2. How does strontium modification work?

The exact mechanism is still debated, but a leading theory is "impurity-induced twinning."
Atoms of the modifier element, like strontium, are adsorbed onto the growth steps of the silicon
crystals during solidification.[17] This forces the silicon to grow by a twinning mechanism, which
disrupts the formation of large plates and promotes a fine, fibrous structure.[18]

3. What is the optimal concentration of strontium for modification?

The ideal concentration depends on the alloy composition and the quality of the melt. For many
common alloys like A356, a strontium level of about 0.012% (120 ppm) provides excellent
modification.[5] In high-purity primary metal, full modification can be achieved with as little as
60 to 70 ppm of strontium.[5] Additions above approximately 0.02% (200 ppm) can lead to
coarser silicon particles and are generally not recommended.[5]

4. How long does the modification effect of strontium last?
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Strontium is considered a long-acting modifier compared to sodium.[14] The modification effect
can be maintained for 6 to 8 hours in a holding furnace, although this is dependent on factors
like melt temperature and atmosphere.[14] However, the concentration of strontium will
gradually decrease over time due to oxidation, a process known as "fading".[7][8]

5. Does strontium addition affect the corrosion resistance of Al-Si alloys?

Yes, strontium modification can influence corrosion resistance. The refined microstructure can
lead to improved corrosion resistance in various environments.[19][20] By transforming the
eutectic silicon into a more uniform and fibrous structure, the potential for localized galvanic
cells between the aluminum matrix and coarse silicon plates is reduced.[20]

Experimental Protocols

Protocol 1: Strontium Modification of a Hypoeutectic Al-
Si Alloy

Objective: To achieve a fine, fibrous eutectic silicon morphology in an Al-7%Si alloy.
Materials:

e Al-7%Si base alloy

e Al-10%Sr master alloy

o Graphite crucible

 Electric resistance furnace

e Degassing lance (e.g., rotary impeller) with inert gas (e.g., argon)

e Thermocouple

e Permanent steel mold

Procedure:

o Melt the Al-7%Si base alloy in a graphite crucible at 780°C.[21]
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» Once the alloy is completely molten, perform degassing using a rotary impeller with argon
gas for 10-15 minutes to remove dissolved hydrogen.

» After degassing, remove the dross from the melt surface.
e Lower the melt temperature to 720-730°C for holding.[21]

o Calculate the required amount of Al-10%Sr master alloy to achieve the target strontium
concentration (e.g., 150 ppm).

o Add the Al-10%Sr master alloy to the melt. It can be plunged into the melt using a clean,
preheated, perforated steel bell.

o Gently stir the melt for 2-3 minutes to ensure complete dissolution and uniform distribution of
the strontium.

» Allow for an incubation time of at least 20 minutes after the strontium addition before casting.
[21]

e Pour the molten alloy into a preheated permanent steel mold at a temperature of 720+20°C.
[21]

 Allow the casting to cool to room temperature.

o Section the casting for microstructural analysis to verify the modification level.

Protocol 2: Metallographic Sample Preparation and
Analysis

Objective: To prepare and analyze a sample from a strontium-modified Al-Si alloy casting to
assess the degree of eutectic silicon modification.

Materials:
o Section of the Al-Si casting

e Mounting press and resin
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e Grinding papers (e.g., 240, 320, 400, 600, 800, 1200 grit)

e Polishing cloths

e Polishing suspensions (e.g., 6 um, 3 um, 1 um diamond paste)

o Etchant (e.g., Keller's reagent: 2 ml HF, 3 ml HCI, 5 ml HNOS3, 190 ml H20)
o Optical microscope with image analysis software

Procedure:

o Cut a representative sample from the casting, typically from a region with a controlled
cooling rate.

e Mount the sample in a conductive or thermosetting resin.

o Grind the sample surface using progressively finer silicon carbide papers, with water as a
lubricant. Rotate the sample 90 degrees between each grinding step.

o Polish the ground surface using diamond suspensions on appropriate polishing cloths until a
mirror-like finish is achieved.

o Clean the polished sample with water and ethanol and dry it thoroughly.
o Etch the sample by immersing it in Keller's reagent for 10-20 seconds.
* Rinse the sample with water and dry it.

o Examine the microstructure under an optical microscope at various magnifications (e.g.,
100x, 200x, 500x).

o Capture images of the eutectic regions and use image analysis software to quantify the
silicon particle characteristics (e.g., aspect ratio, size, and shape factor) to determine the
level of modification. A well-modified structure will exhibit fine, fibrous silicon particles with a
low aspect ratio.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Melt Preparation

Melt Al-Si Alloy
(780°C)

Degas with Argon

Remove Dross

Cool to Holding Temp.
(720-730°C)

Strontium

Add Al-10%Sr
Master Alloy

Stir for 2-3 min

Incubate for 20 min

Casting & Analysis

Pour into Mold
(720°C)

;

Solidification & Cooling

i

Microstructural
Analysis

Click to download full resolution via product page

Caption: Experimental workflow for strontium modification of Al-Si alloys.
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Caption: Troubleshooting guide for increased porosity in Sr-modified alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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